Cas no 1373233-23-8 (4-Bromo-5-propoxy-1-N-propylbenzene-1,2-diamine)

• Product Name: 4-Bromo-5-propoxy-1-N-propylbenzene-1,2-diamine
• CAS No: 1373233-23-8
• MF: C₁₂H₁₉BrN₂O
• MW: 287.196062326431
• CID: 3043553
• Update Time: 2025-10-30

4-Bromo-5-propoxy-1-N-propylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-propoxy-1-N-propylbenzene-1,2-diamine
• 1,2-Benzenediamine, 4-bromo-5-propoxy-N1-propyl-

• Inchi： 1S/C12H19BrN2O/c1-3-5-15-11-8-12(16-6-4-2)9(13)7-10(11)14/h7-8,15H,3-6,14H2,1-2H3
• InChI Key： VGLIIEUVCPAPSR-UHFFFAOYSA-N
• SMILES： C1(NCCC)=CC(OCCC)=C(Br)C=C1N

Additional information on 4-Bromo-5-propoxy-1-N-propylbenzene-1,2-diamine

Comprehensive Overview of 4-Bromo-5-propoxy-1-N-propylbenzene-1,2-diamine (CAS No. 1373233-23-8)

4-Bromo-5-propoxy-1-N-propylbenzene-1,2-diamine (CAS No. 1373233-23-8) is a specialized organic compound that has garnered significant attention in the field of chemical research and industrial applications. This compound belongs to the class of aromatic diamines, which are widely utilized in the synthesis of advanced materials, pharmaceuticals, and agrochemicals. The unique structural features of this molecule, including the bromo and propoxy substituents, make it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel dyes, polymers, and bioactive molecules.

The growing demand for high-performance chemicals has led to a surge in studies focusing on the properties and applications of 4-Bromo-5-propoxy-1-N-propylbenzene-1,2-diamine. One of the key reasons for its popularity is its versatility in cross-coupling reactions, which are pivotal in modern synthetic chemistry. For instance, the bromo group in this compound can undergo palladium-catalyzed reactions, enabling the formation of complex molecular architectures. This characteristic aligns with the current trend in green chemistry, where efficient and sustainable synthetic methods are highly sought after. Moreover, the compound's diamine functionality opens doors to its use in the preparation of polyimides and other high-temperature-resistant materials, which are critical in aerospace and electronics industries.

In recent years, the scientific community has explored the potential of 4-Bromo-5-propoxy-1-N-propylbenzene-1,2-diamine in pharmaceutical research. Its structural motif is reminiscent of several biologically active compounds, making it a candidate for drug discovery programs. Questions like "What are the biological activities of 4-Bromo-5-propoxy-1-N-propylbenzene-1,2-diamine?" or "How is this compound used in medicinal chemistry?" are frequently searched in academic and industrial databases. While extensive clinical data is still limited, preliminary studies suggest its relevance in designing enzyme inhibitors and receptor modulators. This aligns with the broader interest in targeted therapies and precision medicine, where customized molecular structures play a pivotal role.

From an industrial perspective, the compound's stability and reactivity make it suitable for applications in advanced material science. For example, its incorporation into photovoltaic materials has been investigated, reflecting the global push toward renewable energy solutions. Searches such as "Can 4-Bromo-5-propoxy-1-N-propylbenzene-1,2-diamine be used in solar cells?" highlight the public's curiosity about its role in sustainable technologies. Additionally, its potential use in liquid crystals and OLEDs (organic light-emitting diodes) underscores its importance in the display technology sector, which is a hot topic given the rapid advancements in consumer electronics.

The synthesis and handling of 4-Bromo-5-propoxy-1-N-propylbenzene-1,2-diamine require adherence to strict safety protocols, as is the case with many specialized chemicals. While it is not classified as a hazardous substance under standard regulations, proper laboratory practices are essential to ensure safe usage. This aspect is particularly relevant to professionals searching for "How to handle 4-Bromo-5-propoxy-1-N-propylbenzene-1,2-diamine safely?" or "What are the storage conditions for this compound?" These queries reflect the practical concerns of chemists and manufacturers working with this material.

In conclusion, 4-Bromo-5-propoxy-1-N-propylbenzene-1,2-diamine (CAS No. 1373233-23-8) is a multifaceted compound with promising applications across various scientific and industrial domains. Its relevance to cutting-edge research in material science, pharmaceuticals, and sustainable technologies makes it a subject of ongoing exploration. As the demand for innovative chemical solutions grows, this compound is likely to remain a focal point in both academic and commercial settings, driving advancements that align with global trends and challenges.